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Compound of Interest

Compound Name: Disperse red 50

cat. No.: B1585171

An In-depth Technical Guide to the Solubility of Disperse Red 50 in Organic Solvents
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of C.I. Disperse Red
50, a synthetic dye utilized in the textile and plastics industries. While specific quantitative
solubility data in organic solvents is not extensively documented in publicly available literature,
this guide furnishes detailed experimental protocols for its determination, enabling researchers
to generate precise and reliable data.

Introduction to Disperse Red 50

Disperse Red 50 is an azo dye characterized by its low solubility in water.[1] Its chemical
structure lends it an affinity for hydrophobic materials, making it suitable for dyeing synthetic
fibers like polyester.[2] Understanding its solubility in organic solvents is crucial for various
applications, including the development of new dyeing methods, ink formulations, and for
toxicological and environmental studies.

Chemical Properties:
e Molecular Formula: C17H16CINsO2[3]
e Molecular Weight: 357.79 g/mol [3]

o Appearance: Purple powder[3]
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« CAS Number: 12223-35-7 / 40880-51-1[3]

Qualitative Solubility

Based on available data, the qualitative solubility of Disperse Red 50 in various solvents is
summarized below. It is important to note that "soluble" and "insoluble" are relative terms and
do not provide the quantitative information necessary for many research applications.

Solvent Class Specific Solvents Qualitative Solubility
Ketones Acetone Soluble[3]

Alcohols Ethanol, Methanol Soluble[3]

Water Insoluble[3]

Quantitative Solubility Data

As of the latest literature review, specific quantitative solubility data for Disperse Red 50 in
various organic solvents at different temperatures is not readily available. The following table is
provided as a template for researchers to populate with their own experimentally determined
data.
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Solvent Temperature (°C) Solubility (g/L) Method
) Gravimetric/Spectroph
Acetone 25 Data not available _
otometric
i Gravimetric/Spectroph
Acetone 40 Data not available )
otometric
) Gravimetric/Spectroph
Ethanol 25 Data not available )
otometric
) Gravimetric/Spectroph
Ethanol 40 Data not available ]
otometric
) Gravimetric/Spectroph
Methanol 25 Data not available )
otometric
) Gravimetric/Spectroph
Methanol 40 Data not available ]
otometric
) Gravimetric/Spectroph
Isopropanol 25 Data not available ]
otometric
) Gravimetric/Spectroph
Isopropanol 40 Data not available

otometric

Experimental Protocols for Solubility Determination

To obtain quantitative solubility data, the following experimental protocols are recommended.
These methods are based on established techniques for determining the solubility of dyes and
other chemical compounds.

Gravimetric Method

The gravimetric method is a reliable technique for determining the saturation solubility of a
compound in a given solvent.[4][5]

Objective: To determine the saturation solubility of Disperse Red 50 in an organic solvent at a
specified temperature.

Materials:
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» Disperse Red 50
e Selected organic solvent (e.g., acetone, ethanol)
e Analytical balance
e Thermostatic shaker or water bath
» Vials with screw caps
e Syringes and syringe filters (0.45 um)
e Volumetric flasks
e Drying oven
» Desiccator
Procedure:
o Preparation of Saturated Solution:
o Add an excess amount of Disperse Red 50 to several vials.
o Accurately add a known volume of the organic solvent to each vial.
o Seal the vials tightly to prevent solvent evaporation.
o Equilibration:
o Place the vials in a thermostatic shaker or water bath set to the desired temperature.

o Agitate the vials for a predetermined period (e.g., 24-48 hours) to ensure that equilibrium
is reached. A preliminary study to determine the time to reach equilibrium is
recommended.

o Sample Collection and Filtration:
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o Allow the vials to stand undisturbed at the set temperature for at least 2 hours to allow the
undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant using a syringe.

o Immediately attach a 0.45 pum syringe filter and dispense the clear, saturated solution into
a pre-weighed, clean, and dry volumetric flask.

o Gravimetric Analysis:
o Record the exact volume of the filtered saturated solution.

o Place the volumetric flask in a drying oven at a temperature sufficient to evaporate the
solvent without degrading the dye. A vacuum oven is recommended to lower the
evaporation temperature.

o Once all the solvent has evaporated, cool the flask to room temperature in a desiccator.
o Weigh the flask containing the dried dye residue on an analytical balance.
o Repeat the drying and weighing process until a constant weight is achieved.

» Calculation of Solubility:

o Calculate the mass of the dissolved Disperse Red 50 by subtracting the initial weight of
the empty flask from the final constant weight.

o The solubility (S) can be expressed in grams per liter (g/L) using the following formula: S
(g/L) = (Mass of dried dye (g)) / (Volume of filtered solution (L))

UV-Vis Spectrophotometric Method

This method is suitable for colored compounds like Disperse Red 50 and can be faster than
the gravimetric method, especially when a calibration curve is established.[6]

Objective: To determine the solubility of Disperse Red 50 in an organic solvent using UV-Vis
spectrophotometry.
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Materials:

o Disperse Red 50

o Selected organic solvent

o UV-Vis spectrophotometer

e Volumetric flasks and pipettes

e Analytical balance

e Thermostatic shaker or water bath

o Syringes and syringe filters (0.45 pum)

Procedure:

e Preparation of Standard Solutions and Calibration Curve:

[¢]

Prepare a stock solution of Disperse Red 50 of known concentration in the chosen
solvent.

o Prepare a series of standard solutions of decreasing concentrations by diluting the stock
solution.

o Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax) for Disperse Red 50 in that solvent.

o Plot a calibration curve of absorbance versus concentration and determine the linear
regression equation.

e Preparation of Saturated Solution and Equilibration:

o Follow steps 1 and 2 from the Gravimetric Method.

o Sample Collection and Dilution:

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1585171?utm_src=pdf-body
https://www.benchchem.com/product/b1585171?utm_src=pdf-body
https://www.benchchem.com/product/b1585171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Follow step 3 from the Gravimetric Method, dispensing the filtered saturated solution into a
volumetric flask.

o Dilute the saturated solution with the solvent to a concentration that falls within the linear
range of the calibration curve. Record the dilution factor.

e Spectrophotometric Measurement:
o Measure the absorbance of the diluted solution at Amax.
» Calculation of Solubility:

o Use the linear regression equation from the calibration curve to calculate the concentration
of the diluted solution.

o Multiply the calculated concentration by the dilution factor to determine the concentration
of the saturated solution, which represents the solubility.

Visualizations

The following diagrams illustrate the experimental workflows for determining the solubility of
Disperse Red 50.

Preparation Equilibration Sampling & Filtration Analysis & Calculation

Agitate at constant . . Withdraw supernatant
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Caption: Workflow for the Gravimetric Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

e 2. epsilonpigments.com [epsilonpigments.com]

» 3. Disperse Red 50 Manufacturer in Mumbai, Disperse Red 50 Exporter [dyestuff.co.in]
e 4. uomus.edu.iq [uomus.edu.iq]

e 5. pharmajournal.net [pharmajournal.net]

e 6. ugtl.hkust-gz.edu.cn [ugtl.hkust-gz.edu.cn]

« To cite this document: BenchChem. [Solubility of Disperse Red 50 in organic solvents].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585171#solubility-of-disperse-red-50-in-organic-
solvents]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1585171?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585171?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/222245335_Simultaneous_UV-vis_spectrophotometric_determination_of_disperse_dyes_in_textile_wastewater_by_partial_least_squares_and_principal_component_regression
https://www.epsilonpigments.com/disperse-dyes/general/disperse-red-50.html
https://www.dyestuff.co.in/disperse-red-50-7751552.html
https://www.uomus.edu.iq/img/lectures21/WameedMUCLecture_2021_92711331.pdf
https://www.pharmajournal.net/article/28/1-2-6-182.pdf
https://ugtl.hkust-gz.edu.cn/616/projects/projs-chemistry/etermination-of-dye-concentration-using-a-uv-vis-spectrophotometer/
https://www.benchchem.com/product/b1585171#solubility-of-disperse-red-50-in-organic-solvents
https://www.benchchem.com/product/b1585171#solubility-of-disperse-red-50-in-organic-solvents
https://www.benchchem.com/product/b1585171#solubility-of-disperse-red-50-in-organic-solvents
https://www.benchchem.com/product/b1585171#solubility-of-disperse-red-50-in-organic-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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